Benzene, 1-(bromoethynyl)-4-methyl-

• IUPAC Name: 1-(2-bromoethynyl)-4-methylbenzene
• InChI: InChI=1S/C9H7Br/c1-8-2-4-9(5-3-8)6-7-10/h2-5H,1H3
• InChI Key: XINBRILTVYGCQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C#CBr
• Molecular Formula: C9H7Br
• DSSTOX Substance ID: DTXSID80348730
• Molecular Weight: 195.06 g/mol
• CAS RN: 33491-05-3

Description

Benzene, 1-(bromoethynyl)-4-methyl- is a compound of the aromatic hydrocarbon family. It is an alkyl-substituted benzene, meaning that it has an alkyl group (in this case, a methyl group) attached to one of its benzene rings. This compound has been studied extensively in recent years, and is known to have a variety of applications in scientific research, as well as a range of biochemical and physiological effects.

Scientific Research Applications

Radiosynthesis and Labeling Agents

1-[18F]Fluoromethyl-4-methyl-benzene, derived from its bromo analogue, is an example of the application of Benzene, 1-(bromoethynyl)-4-methyl- in radiosynthesis. This compound was prepared along with other substituted 1-halomethyl-[18F]fluoromethyl-benzenes. These substances have potential as bifunctional labeling agents, particularly in the field of radiopharmaceuticals (Namolingam et al., 2001).

Conformational Studies

A study on 1-bromo-2,4,6-tris[bis(trimethylsilyl)methyl]benzene revealed its unique conformations due to steric protection. This has implications in understanding the chemical behavior of such compounds under different conditions (Okazaki et al., 1989).

Synthetic Applications

The synthesis of 1-Bromo-4-(2,2-diphenylvinyl) benzene was achieved through a Wittig-Horner reaction, showcasing the versatility of bromo-substituted benzene compounds in synthetic chemistry. The study emphasizes the steric effects and photoluminescence properties of the compound, highlighting its potential applications in materials science (Zuo-qi, 2015).

Graphene Nanoribbon Synthesis

1-Bromo-4-(3,7-dimethyloctyl)benzene has been used as a precursor for the bottom-up synthesis of planar one-dimensional graphene nanoribbons. This demonstrates the role of bromo-substituted benzene derivatives in the synthesis of advanced materials like graphene (Patil et al., 2012).

Molecular Interaction Studies

Research into the interactions between 1,4-dioxane and Bromo benzene provides insights into molecular interactions, particularly in mixtures. Such studies are crucial for understanding the behavior of chemical compounds in various conditions and can have implications in fields like material science and chemistry (Ramesh et al., 2015).

Safety and Hazards

Benzene is harmful to the eyes, skin, airway, nervous system, and lungs. It can cause blood cancers like leukemia. It may be fatal if swallowed and enters airways. It causes skin and serious eye irritation. It may cause genetic defects. It may cause cancer. It targets the blood system and damages it through prolonged or repeated exposure.